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Compound of Interest

Compound Name: 5-Chloropyrimidine-4-carbonitrile

CAS No.: 114969-65-2

Cat. No.: B040537

Get Quote

Executive Summary & Molecular Profile
5-Chloropyrimidine-4-carbonitrile (C

H

ClN

) presents a distinct mass spectral signature defined by the interplay between the electron-
withdrawing nitrile group, the halogen atom, and the nitrogen-rich heteroaromatic ring.

Molecular Weight: 139.54 g/mol [1][2]

Monoisotopic Mass: 138.99 Da (

Cl) / 140.99 Da (

Cl)
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Key Structural Features:

Pyrimidine Core: Prone to Retro-Diels-Alder (RDA) cleavage and sequential loss of HCN.

C5-Chlorine: Provides a definitive 3:1 isotopic ratio (M:M+2).

C4-Nitrile: Directs fragmentation via

-cleavage or expulsion of neutral HCN.

Physicochemical Data Table
Property Value Relevance to MS

Formula

C

H

ClN

Nitrogen rule applies (Odd

mass = Odd nitrogens)

Exact Mass
138.9937 (

Cl)
Base peak target for HRMS

Isotope Pattern

Cl :

Cl

3:1

Essential for confirming the

parent ion

Ionization Energy ~9.5 - 10.0 eV
Accessible via standard 70 eV

EI

Instrumentation & Methodology
To obtain the fragmentation data described, the following self-validating protocol is

recommended. This workflow ensures that thermal degradation does not artifactually induce

loss of the nitrile group prior to ionization.

Experimental Protocol
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Sample Preparation: Dissolve 1 mg of analyte in 1 mL of HPLC-grade Methanol (LC-MS) or

Dichloromethane (GC-MS).

Ionization Source:

EI (Electron Ionization): 70 eV. Source temp: 230°C. Note: High source temps may

promote thermal dehydrohalogenation.

ESI (Electrospray): Positive Mode (+). Capillary voltage: 3.5 kV. Cone voltage: 20-40 V

(tunable for in-source fragmentation).

Analyzer: Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole for MS/MS validation.

Workflow Visualization
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 Fragmentation

Click to download full resolution via product page

Figure 1: Analytical workflow emphasizing thermal control to prevent pre-source degradation.

Fragmentation Mechanistics
The fragmentation of 5-Chloropyrimidine-4-carbonitrile is governed by three competing

pathways: Halogen loss, Nitrile ejection, and Ring collapse.

The Molecular Ion (M )
m/z 139 (100%) & 141 (32%): The molecular ion is relatively stable due to the aromaticity of

the pyrimidine ring.

Validation: The presence of the M+2 peak at ~32% intensity relative to the base peak is the

primary confirmation of the monochlorinated species.

Pathway A: Halogen Elimination (Radical vs. Neutral)
The C-Cl bond at position 5 is the weakest link, particularly under high-energy electron impact.
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Loss of Cl

(Radical): Cleavage of the C-Cl bond yields the cation [C

H

N

]

at m/z 104. This is a major pathway in EI.

Loss of HCl (Neutral): If a proton is available (via rearrangement or solvent adducts in ESI),

neutral elimination of HCl (36 Da) yields m/z 103.

Pathway B: Nitrile & Ring Cleavage (RDA)
Pyrimidine rings characteristically undergo Retro-Diels-Alder (RDA) reactions or sequential

losses of HCN.

Loss of HCN (27 Da):

From the Nitrile group: Rare as a primary step without rearrangement.

From the Ring: More common. The ring nitrogen and adjacent carbon (C2-N3 or N1-C2)

are ejected as HCN.

Transition: m/z 139

m/z 112 (Loss of HCN).

Sequential Fragmentation: The m/z 112 ion (chloro-azete derivative) is unstable and likely

ejects the Chlorine atom immediately, leading to m/z 77 (C

H

N

) or similar small hydrocarbon-nitrogen fragments.
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Pathway C: The "Ortho" Effect
The proximity of the Chloro (C5) and Cyano (C4) groups allows for interaction.

Cyclization: In some high-energy collisions, the loss of Cl can be followed by ring

contraction, stabilizing the resulting cation.

Mechanistic Pathway Diagram
Molecular Ion (M+)

[C5H2ClN3]+
m/z 139 / 141

[M - Cl]+
m/z 104

(Pyrimidinyl-nitrile cation)

- Cl• (35)

[M - HCN]+
m/z 112 / 114

(Ring Contraction)

- HCN (27)

[M - Cl - HCN]+
m/z 77

(C3H3N+)

- HCN

[M - Cl - N2]+
m/z 76

(Benzyne-like)

- N2 - Cl•
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Figure 2: Primary fragmentation pathways showing the loss of Chlorine and HCN leading to the

core C3H3N scaffold.

Interpretation & Data Tables
Diagnostic Ion List
Use this table to annotate your mass spectrum. Relative intensities are predictive estimates for

70 eV EI.
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m/z (Nominal)
Ion
Composition

Fragment
Identity

Est. Intensity Notes

139

[C

H

ClN

]

Parent Ion (M) 100%
Base Peak

(typically)

141

[C

H

ClN

]

Isotope (M+2) ~32%
Diagnostic for 1

Chlorine

112

[C

H

ClN

]

[M - HCN] 20-40%
Loss of ring HCN

or nitrile

104

[C

H

N

]

[M - Cl] 50-70%
Radical cleavage

of halogen

77

[C

H

N]

[M - Cl - HCN] 40-60%

Common

aromatic

fragment

52 [C Ring Fragment 10-20% Ring breakdown

product
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H

N]

Validation Criteria (Self-Check)
Isotope Check: Does the peak at 139 have a partner at 141 with roughly 1/3rd the height? If

yes, Chlorine is present.[3]

Nitrogen Rule: The parent mass is odd (139), indicating an odd number of nitrogens (3).

Fragment m/z 104 is even, indicating it retains the 3 nitrogens (odd N = even mass for

fragments? No, Nitrogen Rule: Odd N molecular ion = Odd Mass. Even electron fragments

from Odd N parents are usually Even mass. Radical cations are Odd mass. Correction: M+

(radical cation, odd N) is Odd mass (139). [M-Cl]+ (even electron cation, odd N) is Even

mass (104). This holds true.

Neutral Loss Check: Look for the gap of 27 Da (HCN) and 35 Da (Cl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Scientific [fishersci.com]

3. 5-Chloropyrimidine | C4H3ClN2 | CID 12600384 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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